Cas no 2138215-25-3 (6-ethoxy-4,4-dimethyl-3,4-dihydro-2H-1-benzothiopyran-2-carboxylic acid)

• Product Name: 6-ethoxy-4,4-dimethyl-3,4-dihydro-2H-1-benzothiopyran-2-carboxylic acid
• CAS No: 2138215-25-3
• MF: C₁₄H₁₈O₃S
• MW: 266.355923175812
• CID: 6082257
• PubChem ID: 165831422
• Update Time: 2025-05-19

6-ethoxy-4,4-dimethyl-3,4-dihydro-2H-1-benzothiopyran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-ethoxy-4,4-dimethyl-3,4-dihydro-2H-1-benzothiopyran-2-carboxylic acid
• 2138215-25-3
• EN300-1124293

• Inchi： 1S/C14H18O3S/c1-4-17-9-5-6-11-10(7-9)14(2,3)8-12(18-11)13(15)16/h5-7,12H,4,8H2,1-3H3,(H,15,16)
• InChI Key： BHLBABICLAKJRZ-UHFFFAOYSA-N
• SMILES： S1C2C=CC(=CC=2C(C)(C)CC1C(=O)O)OCC

Computed Properties

• Exact Mass: 266.09766561g/mol
• Monoisotopic Mass: 266.09766561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 71.8Ų

Additional information on 6-ethoxy-4,4-dimethyl-3,4-dihydro-2H-1-benzothiopyran-2-carboxylic acid

6-Ethoxy-4,4-Dimethyl-3,4-Dihydro-2H-1-Benzothiopyran-2-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2138215-25-3, known as 6-Ethoxy-4,4-Dimethyl-3,4-Dihydro-2H-1-Benzothiopyran-2-Carboxylic Acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzothiopyrans, which are derivatives of benzothiophene with an additional oxygen atom in the ring. The structure of this molecule is characterized by a benzothiopyran core with substituents at positions 6 and 4, making it a unique derivative with potential applications in drug design and material science.

The benzothiopyran framework is known for its versatility in chemical reactivity and biological activity. The presence of the ethoxy group at position 6 and two methyl groups at position 4 introduces steric and electronic effects that can influence the molecule's properties. Recent studies have highlighted the potential of this compound as a precursor for synthesizing bioactive molecules, particularly in the development of anti-inflammatory and antioxidant agents. For instance, researchers have explored its ability to scavenge free radicals, which is a critical property for compounds targeting oxidative stress-related diseases.

One of the most intriguing aspects of 6-Ethoxy-4,4-Dimethyl-3,4-Dihydro-2H-1-Benzothiopyran-2-Carboxylic Acid is its role in drug delivery systems. The carboxylic acid group at position 2 can be readily modified to form esters or amides, enabling the creation of prodrugs or drug carriers with enhanced bioavailability. This feature has been exploited in recent studies where the compound was used as a building block for designing nanoparticles capable of targeted drug delivery. Such applications underscore its importance in modern pharmaceutical research.

In addition to its pharmacological applications, this compound has also been investigated for its potential in material science. The benzothiopyran core exhibits interesting optical properties, which have been leveraged in the development of advanced materials such as organic semiconductors and light-responsive polymers. Recent advancements in this area have demonstrated that derivatives like 6-Ethoxy-4,4-Dimethyl-3,4-Dihydro-2H-1-Benzothiopyran can be incorporated into thin-film transistor devices, offering promising results for next-generation electronic devices.

The synthesis of 6-Ethoxy-4,4-Dimethyl-3,4-Dihydro-2H-1-Benzothiopyran involves a series of well-established organic reactions, including Friedel-Crafts alkylation and oxidation steps. Researchers have optimized these reactions to achieve high yields and purity levels, ensuring that the compound is readily available for further studies. The ease of synthesis combined with its diverse functional groups makes this compound an attractive candidate for both academic and industrial applications.

From a structural perspective, the molecule's benzothiopyran core provides a rigid framework that can be further functionalized to tailor its properties for specific applications. For example, substitution patterns at different positions can influence solubility, stability, and bioactivity. This flexibility has been exploited in recent studies where derivatives were synthesized to investigate their effects on enzyme inhibition and cellular uptake.

Looking ahead, the continued exploration of 6-Ethoxy